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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969

This guide provides a concise summary of the fundamental chemical properties of 2-
bromopropionitrile, a key intermediate in various organic synthesis applications. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical manufacturing who require accurate data for experimental design
and process implementation.

Core Molecular Data

The essential molecular information for 2-bromopropionitrile is summarized in the table
below. This data is foundational for all stoichiometric calculations and analytical
characterizations.

Identifier Value References
Molecular Formula CsH4BrN [1]I2]

Linear Formula CHsCH(Br)CN

Molecular Weight 133.98 g/mol [11[2]

CAS Number 19481-82-4 [1]

Physicochemical Properties
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Beyond its basic molecular formula and weight, the physical characteristics of 2-
bromopropionitrile are critical for its handling, storage, and use in reactions.

Property Value

Appearance Colorless liquid
Density 1.55 g/mL at 25 °C
Boiling Point 68-69 °C at 50 mmHg
Refractive Index n20/D 1.461

Soluble in many organic solvents such as
Solubility ethanol, benzene, and dichloromethane; almost

insoluble in water.

Synthesis and Applications

Synthesis: 2-Bromopropionitrile can be synthesized by the reaction of propionitrile with
bromine under appropriate conditions. A common laboratory method involves the dropwise
addition of propionitrile to dilute hydrochloric acid, followed by the addition of bromine water
and acetic acid, which act as catalysts. The product is then isolated and purified through
distillation.

Applications: As a versatile chemical intermediate, 2-bromopropionitrile is primarily utilized in
organic synthesis. It serves as a precursor for the creation of more complex organic
compounds, including pesticides and pharmaceuticals.[3] Additionally, it has been employed as
an initiator in atom transfer radical polymerization (ATRP) reactions.[4]

Experimental Workflow: General Synthesis

The following diagram illustrates a generalized workflow for the synthesis of 2-
bromopropionitrile. This represents a logical sequence of steps rather than a detailed
experimental protocol, as specific laboratory procedures may vary.
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Reactants: Propionitrile, Bromine Catalysts: Dilute HCI, Acetic Acid
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A generalized workflow for the synthesis of 2-bromopropionitrile.

Disclaimer: The information provided is for educational and research purposes only. Due to the
hazardous nature of 2-bromopropionitrile, all handling and synthesis should be conducted by
trained professionals in a controlled laboratory environment with appropriate personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propanenitrile_-2-bromo-_-_S
https://pubchem.ncbi.nlm.nih.gov/compound/Propanenitrile_-2-bromo-_-_S
https://www.chembk.com/en/chem/2-BROMOPROPIONITRILE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm
https://www.benchchem.com/product/b099969#2-bromopropionitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b099969#2-bromopropionitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b099969#2-bromopropionitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b099969#2-bromopropionitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

